Cas no 63782-74-1 (1,5-Diphenylpenta-1,4-dien-3-one;platinum)
1,5-Diphenylpenta-1,4-dien-3-one;platinum Chemical and Physical Properties
Names and Identifiers
-
- tris(dibenzylideneacetone)diplatinum(0)
- tris-(Dibenzylideneacetone)diplatinum(0)
- 1,5-Diphenylpenta-1,4-dien-3-one;platinum
- TRIS(DIBENZYLIDENEACETONE)DIPLATINUM(0), 99
- MFCD03426034
- 63782-74-1
-
- MDL: MFCD03426034
- Inchi: 1S/3C17H14O.2Pt/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;;
- InChI Key: TZSNBHPFGNSWPO-UHFFFAOYSA-N
- SMILES: [Pt].[Pt].O=C(C=CC1C=CC=CC=1)C=CC1C=CC=CC=1.O=C(C=CC1C=CC=CC=1)C=CC1C=CC=CC=1.O=C(C=CC1C=CC=CC=1)C=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 1091.240873g/mol
- Monoisotopic Mass: 1092.24298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 56
- Rotatable Bond Count: 12
- Complexity: 272
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 6
- Topological Polar Surface Area: 51.2
1,5-Diphenylpenta-1,4-dien-3-one;platinum Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,5-Diphenylpenta-1,4-dien-3-one;platinum Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 78-1365-1g |
1,5-Diphenylpenta-1,4-dien-3-one;platinum |
63782-74-1 | min.98% | 1g |
3035.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 78-1365-250mg |
1,5-Diphenylpenta-1,4-dien-3-one;platinum |
63782-74-1 | min.98% | 250mg |
1011.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV361-50mg |
Tris(dibenzylideneacetone)diplatinum(0),min.98% |
63782-74-1 | 98% | 50mg |
¥359.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV361-200mg |
Tris(dibenzylideneacetone)diplatinum(0),min.98% |
63782-74-1 | 98% | 200mg |
¥1224.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PV361-1g |
Tris(dibenzylideneacetone)diplatinum(0),min.98% |
63782-74-1 | 98% | 1g |
¥4684.0 | 2022-06-09 | |
| abcr | AB355962-250 mg |
Tris(dibenzylideneacetone)diplatinum(0), 98%; . |
63782-74-1 | 98% | 250 mg |
€95.10 | 2023-07-19 | |
| abcr | AB355962-1 g |
Tris(dibenzylideneacetone)diplatinum(0), 98%; . |
63782-74-1 | 98% | 1 g |
€268.00 | 2023-07-19 | |
| BAI LING WEI Technology Co., Ltd. | 78-1365-250mg |
Tris(dibenzylideneacetone)diplatinum(0), min. 98% |
63782-74-1 | min. 98% | 250mg |
¥ 1260 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 78-1365-1g |
Tris(dibenzylideneacetone)diplatinum(0), min. 98% |
63782-74-1 | min. 98% | 1g |
¥ 3780 | 2022-04-25 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj2259-100mg |
1,5-Diphenylpenta-1,4-dien-3-one;platinum |
63782-74-1 | 100mg |
¥0.0 | 2024-07-19 |
1,5-Diphenylpenta-1,4-dien-3-one;platinum Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 1,5-Diphenylpenta-1,4-dien-3-one;platinum
Compound CAS No 63782-74-1: 1,5-Diphenylpenta-1,4-dien-3-one and Platinum Complexes
The compound with CAS No 63782-74-1, commonly referred to as 1,5-Diphenylpenta-1,4-dien-3-one, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two phenyl groups attached to a conjugated dienone system. The presence of the phenyl groups and the conjugated double bonds makes this molecule highly versatile and suitable for a wide range of applications.
Recent studies have highlighted the potential of 1,5-Diphenylpenta-1,4-dien-3-one as a precursor for the synthesis of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which is crucial for applications in nanotechnology and surface engineering. The molecule's ability to undergo various chemical transformations, such as cyclization and cross-coupling reactions, has further expanded its utility in organic synthesis.
One of the most exciting developments involving this compound is its use in the formation of platinum complexes. Platinum-based compounds are well-known for their applications in catalysis and medicine. The coordination of platinum with 1,5-Diphenylpenta-1,4-dien-3-one has been shown to enhance the stability and reactivity of the resulting complexes. These platinum complexes have demonstrated promising catalytic activity in reactions such as alkene hydrogenation and C-H activation.
Moreover, the combination of platinum with 1,5-Diphenylpenta-1,4-dien-3-one has opened new avenues in drug delivery systems. The resulting complexes exhibit enhanced solubility in biological media and improved pharmacokinetic profiles, making them attractive candidates for targeted drug delivery applications. Recent research has focused on optimizing the stoichiometry and geometry of these complexes to maximize their therapeutic efficacy while minimizing side effects.
In addition to its role in materials science and medicine, 1,5-Diphenylpenta-1,4-dien-3-one has also found applications in optoelectronics. Its conjugated system allows for efficient charge transport properties, making it a valuable component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported improved device performance when this compound is incorporated into multilayered structures due to its ability to facilitate electron-hole recombination.
The synthesis of platinum complexes based on 1,5-Diphenylpenta-1,4-dien-3-one involves a series of carefully controlled steps to ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled the scalable production of these complexes, making them more accessible for industrial applications. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction efficiency and reduce production costs.
From a sustainability perspective, the use of platinum in these complexes raises important considerations regarding resource availability and environmental impact. However, ongoing research into recycling methods and alternative catalyst systems aims to address these challenges. The development of greener synthetic routes for producing platinum complexes based on 1,5-Diphenylpenta-1,4-dien-3-one is a priority for many research groups worldwide.
In conclusion, the compound CAS No 63782-74-1 (1,5-Diphenylpenta-1,4-dien-3-one) along with its associated platinum complexes represents a dynamic area of research with far-reaching implications across multiple disciplines. Its unique chemical properties and versatility make it an invaluable tool for advancing modern technologies while addressing pressing global challenges such as energy efficiency and healthcare innovation.
63782-74-1 (1,5-Diphenylpenta-1,4-dien-3-one;platinum) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)